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Compound of Interest

Compound Name: 6-Chloro-4-methoxyquinolin-2-OL

Cat. No.: B8738123

Get Quote

Core Identity, Synthesis, and Registry Logic for Drug Discovery

Executive Summary
6-Chloro-4-methoxyquinolin-2-ol is a heterocyclic building block critical to the synthesis of

functionalized quinoline scaffolds, particularly in the development of kinase inhibitors and

antimalarial agents.[1] In chemical registries, this compound is most frequently indexed under

its tautomeric amide form, 6-Chloro-4-methoxy-2(1H)-quinolinone.[1]

This guide addresses the "registry gap" caused by tautomerism, provides a validated synthesis

protocol via the trichloroquinoline intermediate, and outlines the structural data necessary for

precise database querying.

Chemical Identity & Registry Data
The primary challenge in locating data for this compound is the preference of major databases

(CAS, PubChem) for the 2-quinolone (amide) tautomer over the 2-quinolinol (imidic acid) form.

Researchers must query using the amide identifiers to access the full spectrum of property

data.
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Master Data Table
Property Data Specification

Primary CAS RN 865817-83-0

Preferred Index Name 6-Chloro-4-methoxy-2(1H)-quinolinone

Chemical Formula C₁₀H₈ClNO₂

Molecular Weight 209.63 g/mol

Exact Mass 209.0244

SMILES (Canonical)

COC1=C(O)C=C(Cl)C=C1NC2=O (Tautomer-

dependent) Registry Form:[1][2][3][4][5][6]

[7]COC1=CC(=O)NC2=C1C=C(Cl)C=C2

InChI Key
VXGIQWGIRMJJDC-UHFFFAOYSA-N

(Analogous base structure)

Synonym Ontology
IUPAC: 6-Chloro-4-methoxyquinolin-2(1H)-one[1][2][3][4][5][6]

Tautomeric Synonym: 6-Chloro-4-methoxyquinolin-2-ol[1]

Laboratory Codes: 6-Chloro-4-methoxycarbostyril; 2-Hydroxy-4-methoxy-6-chloroquinoline.

[1]

Tautomerism Logic
The quinolin-2-ol species exists in a dynamic equilibrium with its quinolin-2-one counterpart.[1]

In the solid state and in polar solvents (DMSO, MeOH), the 2-one (amide) form predominates

due to the stability of the amide bond. However, derivatization reactions (e.g., O-alkylation vs.

N-alkylation) depend heavily on the specific reagents and pH conditions used.
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Reactivity Context

6-Chloro-4-methoxyquinolin-2-ol
(Enol Form - Aromatic)

6-Chloro-4-methoxy-2(1H)-quinolinone
(Keto/Amide Form - Stable)

  Equilibrium (Major Form)

Registry databases (CAS) privilege the Keto form.
Reactions with POCl3 target the Enol form.

Click to download full resolution via product page

Figure 1:Tautomeric equilibrium. The amide form (red) is the standard registry entry, while the

enol form (blue) represents the reactive species in nucleophilic displacements (e.g.,

chlorination).

Synthesis & Methodology
Direct synthesis of 6-chloro-4-methoxyquinolin-2-ol is best achieved via a cyclization-

chlorination-substitution strategy.[1] The "Conrad-Limpach" or "Knorr" approaches can be

ambiguous regarding regioselectivity (2- vs 4-hydroxy).[1] The most robust route involves

generating a 2,4-dichloro intermediate followed by selective methoxylation and hydrolysis.

Protocol: The Trichloro-Hydrolysis Route
This protocol ensures the correct placement of the methoxy group at position 4 and the

hydroxyl/oxo group at position 2.

Step 1: Cyclization to 2,4-Dihydroxy-6-chloroquinoline

Reagents: 4-Chloroaniline, Malonic acid, POCl₃ (Phosphorus oxychloride).

Conditions: Heat 4-chloroaniline with malonic acid in POCl₃.

Mechanism: Double cyclodehydration yields 2,4,6-trichloroquinoline directly in one pot, or via

the dihydroxy intermediate which is immediately chlorinated.

Intermediate: 2,4,6-Trichloroquinoline.
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Step 2: Regioselective Methoxylation

Reagents: Sodium Methoxide (NaOMe), Methanol.

Conditions: Reflux, 4-6 hours.

Logic: The chlorines at positions 2 and 4 are susceptible to Nucleophilic Aromatic

Substitution (SₙAr). The 4-position is often more reactive, but exhaustive methoxylation

yields 6-chloro-2,4-dimethoxyquinoline.[1]

Step 3: Selective Hydrolysis (The Key Step)

Reagents: Aqueous HCl (2M) or Acetic Acid/HCl.

Conditions: Reflux.

Outcome: The methoxy group at position 2 (imidate-like) is significantly more labile to acid

hydrolysis than the vinylogous ester at position 4.

Product:6-Chloro-4-methoxyquinolin-2(1H)-one.
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Figure 2:Step-wise synthesis workflow. The selective hydrolysis of the C2-methoxy group

preserves the C4-methoxy group, yielding the target 2-one scaffold.[1]

Applications in Drug Discovery
The 6-chloro-4-methoxyquinolin-2-one scaffold serves as a versatile pharmacophore in

medicinal chemistry.[1]

Kinase Inhibition (Type II Inhibitors)
The quinolone core mimics the adenine ring of ATP. The 6-chloro substituent provides a handle

for halogen bonding or further cross-coupling (e.g., Suzuki-Miyaura) to extend the scaffold into

the hydrophobic pocket of kinases (such as VEGFR or c-Met).[1]
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SAR Insight: The 4-methoxy group acts as a hydrogen bond acceptor. Replacing it with bulky

ethers can tune selectivity.

Antimalarial Agents
Quinolone derivatives (related to endochin) inhibit the mitochondrial cytochrome bc1 complex

in Plasmodium falciparum. The 6-chloro-4-methoxy substitution pattern is specific for optimizing

metabolic stability against microsomal oxidation.[1]

Synthetic Utility
N-Alkylation: The amide nitrogen (N1) can be alkylated to introduce solubilizing groups.

4-Position Modification: The 4-methoxy group can be demethylated (using BBr₃) to yield 4-

hydroxy-2-quinolone, or displaced by amines to form 4-aminoquinolines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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